N-(2-chlorobenzyl)-N~2~-[(1,1-dioxidotetrahydrothiophen-3-yl)carbamoyl]-L-isoleucinamide

• Molecular Formula: C18H26ClN3O4S
• Molecular Weight: 415.9 g/mol
• IUPAC Name: (2S,3R)-N-[(2-chlorophenyl)methyl]-2-[(1,1-dioxothiolan-3-yl)carbamoylamino]-3-methylpentanamide
• InChI: InChI=1S/C18H26ClN3O4S/c1-3-12(2)16(17(23)20-10-13-6-4-5-7-15(13)19)22-18(24)21-14-8-9-27(25,26)11-14/h4-7,12,14,16H,3,8-11H2,1-2H3,(H,20,23)(H2,21,22,24)/t12-,14?,16+/m1/s1
• InChI Key: LQGFHEJIJCWIAS-LGKIWNRFSA-N
• Isomeric SMILES: CC[C@@H](C)[C@@H](C(=O)NCC1=CC=CC=C1Cl)NC(=O)NC2CCS(=O)(=O)C2
• Canonical SMILES: CCC(C)C(C(=O)NCC1=CC=CC=C1Cl)NC(=O)NC2CCS(=O)(=O)C2

Description

N-(2-chlorobenzyl)-N~2~-[(1,1-dioxidotetrahydrothiophen-3-yl)carbamoyl]-L-isoleucinamide is a synthetic organic compound with potential applications in various fields such as medicinal chemistry, pharmacology, and industrial chemistry. This compound is characterized by the presence of a chlorobenzyl group, a dioxidotetrahydrothiophenyl group, and an isoleucinamide moiety, which contribute to its unique chemical properties and potential biological activities.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(2-chlorobenzyl)-N~2~-[(1,1-dioxidotetrahydrothiophen-3-yl)carbamoyl]-L-isoleucinamide typically involves multiple steps, including the formation of intermediate compounds and their subsequent coupling. One common synthetic route involves the following steps:

Formation of the Chlorobenzyl Intermediate: The starting material, 2-chlorobenzyl chloride, undergoes a nucleophilic substitution reaction with an appropriate nucleophile to form the chlorobenzyl intermediate.

Formation of the Dioxidotetrahydrothiophenyl Intermediate: The dioxidotetrahydrothiophenyl group is introduced through a series of reactions, including oxidation and cyclization, to form the desired intermediate.

Coupling Reaction: The chlorobenzyl intermediate and the dioxidotetrahydrothiophenyl intermediate are coupled with L-isoleucinamide under specific reaction conditions, such as the presence of a coupling agent (e.g., EDCI or DCC) and a base (e.g., DIPEA or TEA), to form the final compound.

Industrial Production Methods

Industrial production of this compound may involve optimization of the synthetic route to improve yield and scalability. This can include the use of continuous flow reactors, automated synthesis platforms, and advanced purification techniques to ensure high purity and consistency of the final product.

Chemical Reactions Analysis

Types of Reactions

N-(2-chlorobenzyl)-N~2~-[(1,1-dioxidotetrahydrothiophen-3-yl)carbamoyl]-L-isoleucinamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides or sulfones, depending on the reaction conditions and oxidizing agents used.

Reduction: Reduction reactions can convert the compound to its corresponding reduced forms, such as thiols or amines.

Substitution: The chlorobenzyl group can undergo nucleophilic substitution reactions to introduce different functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide, m-chloroperbenzoic acid (m-CPBA), and potassium permanganate.

Reduction: Reducing agents such as lithium aluminum hydride (LAH) and sodium borohydride (NaBH4) are commonly used.

Substitution: Nucleophiles such as amines, thiols, and alcohols can be used in substitution reactions.

Major Products Formed

Oxidation: Sulfoxides and sulfones.

Reduction: Thiols and amines.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

Chemistry: The compound can be used as a building block for the synthesis of more complex molecules and as a reagent in organic synthesis.

Medicine: The compound may have pharmacological properties that make it a candidate for drug development, particularly in targeting specific enzymes or receptors.

Industry: It can be used in the development of new materials, catalysts, and other industrial applications.

Mechanism of Action

The mechanism of action of N-(2-chlorobenzyl)-N~2~-[(1,1-dioxidotetrahydrothiophen-3-yl)carbamoyl]-L-isoleucinamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may exert its effects by binding to these targets and modulating their activity, leading to changes in cellular processes and pathways. The exact molecular targets and pathways involved can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• N-(2-chlorobenzyl)-N~2~-[(1,1-dioxidotetrahydrothiophen-3-yl)carbamoyl]-L-valinamide
• N-(2-chlorobenzyl)-N~2~-[(1,1-dioxidotetrahydrothiophen-3-yl)carbamoyl]-L-leucinamide
• N-(2-chlorobenzyl)-N~2~-[(1,1-dioxidotetrahydrothiophen-3-yl)carbamoyl]-L-alaninamide

Uniqueness

N-(2-chlorobenzyl)-N~2~-[(1,1-dioxidotetrahydrothiophen-3-yl)carbamoyl]-L-isoleucinamide is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties